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The table below summarizes key performance metrics from recent studies for direct comparison.

Photocatalyst Anatase/Rutile Performance Performance Reference & Test
Type Ratio Metric Result Conditions
Mixed-Phase (s- ~50/50 Hz Production Close to P25 [1] Water splitting,
TiO2) 300W Xe lamp (A =
365+10 nm) [1]
RhB ~4x higher than 30 mg catalyst, 30
Degradation P25 [1] mL RhB, 300W Xe
lamp [1]
Mixed-Phase Mixed Photocurrent 1.06 MAcm—2@ Water splitting,
(AACVD) Density 1.23Vvs. RHE [2] simulated solar

Incident Photon
Conversion

95.6% @ 380 nm
[2]

irradiation [2]
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Photocatalyst
Type

Mixed-Phase
Nanofibers

Anatase (Phase-
Pure)

Rutile (Phase-
Pure)

Anatase/Rutile

Ratio

~84.4/15.6

100/0

0/100

Performance
Metric

DSSC Efficiency

Bacterial
Inactivation

Bacterial
Inactivation

Performance
Result

8.01% [3]

Effective [4]

Less effective than
Anatase [4]

Synthesis and Experimental Protocols

Reference & Test
Conditions

Dye-sensitized solar
cell, 40pm film [3]

In vitro, UV-A light [4]

In vitro, UV-A light [4]

A key factor in the performance of mixed-phase TiOz2 is the synthesis method, which controls the phase ratio,

particle size, and interface quality.

Synthesis of Mixed-Phase TiO2 Nanocrystals via Low-
Temperature Reflux

This one-step condensing reflux method is noted for its simplicity and low energy consumption [1].

e Materials: Titanium tetrachloride (TiCla) as precursor, sec-butanol as solvent, oleic acid [1].

e Procedure:

o Add 1 mL TiClas to 23 mL sec-butanol under an ice bath with magnetic stirring.

o Add 5 mL oleic acid to the mixed solution and stir for 5 minutes.
o Transfer the solution to a round bottom flask for condensing reflux in an oil bath at 80°C for 3

hours.

o Wash the product several times with ethanol and deionized water.

o Dry the final product in a vacuum oven at 60°C [1].

e Key Outcome: Produces mixed-phase nanocrystals (s-TiOz) with a nearly 1:1 anatase/rutile ratio and
high specific surface area at a low temperature [1].

Phase-Selective Synthesis of Anatase and Rutile
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This method combines sol-gel and hydrothermal treatment to produce phase-pure nanocrystals, allowing for

direct comparison of the polymorphs [4].

¢ Anatase Synthesis (MW-A):
o Add TiCla to 2-propanol, then add deionized water.
o Hydrolyze by adding NaOH solution with a feed rate of ~5 mL/min until pH=6.
o Stir, centrifuge, and wash the precipitate.
o Re-disperse in water and treat hydrothermally at 180°C for 1 h in a microwave digestion
system [4].
¢ Rutile Synthesis (MW-R):
Add TiCla to 2-propanol, then add water.
Let the solution age at room temperature for three weeks.
Re-disperse, set to pH=6, stir, centrifuge, and wash.
Re-disperse in water and apply the same hydrothermal treatment as for anatase (180°C for 1 h)

[4].

[e]

[e]

o

(e]

Mechanism Behind the Enhanced Activity

The superior activity of mixed-phase TiOz2 is attributed to synergistic effects, primarily enhanced charge

separation [1] [5].
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¢ Synergistic Charge Separation: The interfaces between anatase and rutile create a type Il
heterojunction or similar staggered energy-level alignment [2] [6]. This facilitates the transfer of
photogenerated electrons from one phase to the other, effectively separating electrons and holes and
reducing their recombination, thereby increasing the availability of charge carriers for photocatalytic
reactions [1] [5].

¢ Increased Surface Reactivity: Mixed-phase materials often feature a high specific surface area,
providing more active sites for reactions [1]. Furthermore, these interfaces can be rich in surface-
bridged hydroxyl groups, which are pivotal for generating highly oxidizing hydroxyl radicals (-OH) that
degrade pollutants [1].

Key Characterization Techniques
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To confirm the structure and understand the performance of the synthesized TiOz, researchers rely on several

characterization techniques:

¢ X-ray Diffraction (XRD): Used to identify crystal phases and calculate the anatase/rutile ratio using
formulas like the Spurr-Mayers equation, though this method has limitations under non-standard
synthesis conditions [7] [2].

¢ Raman Spectroscopy: An alternative or complementary technique to XRD for phase identification
and ratio quantification, often considered more reliable in certain cases [7].

e Transmission Electron Microscopy (TEM): Provides direct images of nanocrystal morphology, size,
and the interfaces between different phases [1] [8].

¢ Photoelectrochemical Measurements: A three-electrode system is used to measure photocurrent
response and electrochemical impedance, directly probing the efficiency of charge separation and
transfer [1].

¢ UV-Vis Diffuse Reflectance Spectroscopy (DRS): Determines the material's bandgap energy and
light absorption range [1].

Conclusion and Research Outlook

In summary, the consensus across recent studies is that mixed-phase TiO2 with a balanced anatase/rutile

ratio generally exhibits superior photocatalytic activity compared to single-phase anatase or rutile.

e For degradation of pollutants like rhodamine B, optimized mixed-phase TiOz can be significantly
more effective (e.g., four times) than commercial benchmarks like P25 [1].

¢ In applications such as photoelectrochemical water splitting, mixed-phase TiO2 can achieve high
photocurrent densities and exceptional photon conversion efficiencies [2].

e The primary mechanism for this enhancement is the formation of synergistic interfaces that
drastically improve the separation of photogenerated charges [1] [2] [6].

Future research continues to focus on precisely controlling the phase ratio, interface quality, and
nanostructure architecture during synthesis to further push the performance boundaries of this versatile

material [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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